Cas no 80841-78-7 (4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one)

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one is a versatile heterocyclic compound featuring a reactive chloromethyl group and a dioxolone ring structure. Its key advantages include its utility as a bifunctional intermediate in organic synthesis, enabling the introduction of both the chloromethyl and cyclic carbonate moieties into target molecules. The compound’s reactivity makes it valuable for constructing complex frameworks, particularly in pharmaceutical and polymer chemistry. The chloromethyl group facilitates further functionalization, while the dioxol-2-one ring offers stability and compatibility with diverse reaction conditions. This compound is particularly useful in the development of specialty chemicals, where precise structural modifications are required. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one structure
80841-78-7 structure
Product Name:4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one
CAS No:80841-78-7
MF:C5H5ClO3
MW:148.544400930405
MDL:MFCD07787494
CID:60265
PubChem ID:87570450
Update Time:2025-08-29

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one
    • 4-cloromethyl-5-methyl-1,3-dioxol-2-one
    • dmdo-cl
    • 4-chloromethyl-5-methyl-1,3-dioxol-2-one
    • 4-Chloromethyl-5-methyl-1,3-dioxocyclopenten-2-one
    • 4-chloromethyl-5-methyl-1,3-dioxolen-2-one
    • 4-ChloroMethyl-5-Methyl-1
    • 4-Chloromethyl-5-Methyl-1,3-Di
    • 4-Chloromethyl-5-methyl-1,3-dioxol-2-on
    • 4-CHLOROMETHYL-5-METHYL-1,3-DIOXOL-3-ONE
    • 4-CHLOROMETHYL-5-METHYL-2-OXO-1,3-DIOXOLE
    • 4-chloromethyl-5-methyl-2-oxo-1,3-dioxolene
    • 4-Choromethyl-5-methyl-2-oxo-1,3-dioxole
    • 4-methyl-5-chloro methyl-1,3-dioxol-2-one
    • medoxomil chloride
    • 4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one (ACI)
    • (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl chloride
    • 4-(Chloromethyl)-5-methyldioxol-2-one
    • MDL： MFCD07787494
    • Inchi： 1S/C5H5ClO3/c1-3-4(2-6)9-5(7)8-3/h2H2,1H3
    • InChI Key： QCLFSYYUWPUWQR-UHFFFAOYSA-N
    • SMILES： O=C1OC(CCl)=C(C)O1

Computed Properties

  • Exact Mass: 147.99300
  • Monoisotopic Mass: 147.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Color/Form: Light yellow transparent liquid
  • Density: 1.36
  • Boiling Point: 93°C/2mmHg(lit.)
  • Flash Point: Fahrenheit: 264.2 ° f
    Celsius: 129 ° c
  • Refractive Index: 1.4760-1.4820
  • PSA: 43.35000
  • LogP: 1.28000
  • Sensitiveness: Sensitive to air

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xn
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R22

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Pricemore >>

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4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Production Method

Production Method 1

37830-90-3 37830-90-3
80841-78-7 80841-78-7
95579-71-8 95579-71-8
Reaction Conditions
1.1 Reagents: Trichloroisocyanuric acid Solvents: 1,2-Dichloroethane ;  2 h, reflux
Reference
Preparation of high-purity 4-chloromethyl-5-methyl-1,3-dioxolen-2-one from 4,5-dimethyl-1,3-dioxolen-2-one
, Japan, , ,

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Raw materials

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Preparation Products

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:80841-78-7)
Order Number:SFD1411
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Quantity:25KG,200KG,1000KG
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:80841-78-7)4-氯甲基-5-甲基-1,3-二氧杂环戊烯-2-酮
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Quantity:25KG,200KG,1000KG
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:80841-78-7)4-Cloromethyl-5-methyl-1,3-dioxol-2-one
Order Number:sfd10107
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
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4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one Related Literature

Related Categories

80841-78-7 (4-(Chloromethyl)-5-methyl-1,3-dioxol-2-one) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:80841-78-7)
SFD1411
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:80841-78-7)4-氯甲基-5-甲基-1,3-二氧杂环戊烯-2-酮
LE2473053;LE6077
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email